Ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate

• IUPAC Name: ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate
• InChI: InChI=1S/C12H14N4O2/c1-4-18-12(17)10-5-6-11(14-13-10)16-9(3)7-8(2)15-16/h5-7H,4H2,1-3H3
• InChI Key: BQFYUQTVVMZLIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN=C(C=C1)N2C(=CC(=N2)C)C
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

Ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential use in medicinal chemistry. This compound belongs to the pyridazine family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of Ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate is still being studied. However, it is believed to work by inhibiting specific enzymes and signaling pathways in cells. For example, in cancer cells, it has been shown to inhibit the activity of the enzyme AKT, which is involved in cell growth and survival. In inflammatory cells, it has been shown to reduce the production of cytokines such as TNF-alpha and IL-6.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis (cell death) and inhibit cell proliferation. In inflammation, it has been shown to reduce the production of inflammatory cytokines and chemokines. In infectious diseases, it has been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate in lab experiments is its diverse biological activities. It has been shown to have potential use in various scientific research applications, making it a versatile compound to work with. However, one limitation is that its mechanism of action is not fully understood, which can make it challenging to optimize its use in specific research applications.

Future Directions

There are several future directions for the research of Ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate. One area of interest is its potential use in combination therapy for cancer treatment. Another area of interest is its use as an anti-inflammatory agent in the treatment of autoimmune diseases. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in specific research applications.
In conclusion, this compound is a promising compound that has shown potential use in various scientific research applications. Its diverse biological activities make it a versatile compound to work with, although its mechanism of action is not fully understood. Further research is needed to fully explore its potential applications and optimize its use in specific research areas.

Synthesis Methods

The synthesis of Ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate involves the reaction of 3,5-dimethylpyrazole-1-carboxylic acid with ethyl 2-bromo-3-oxo-3-(3,5-dimethylpyrazol-1-yl)propanoate in the presence of a base such as potassium carbonate. This reaction results in the formation of this compound as a white solid.

Scientific Research Applications

Ethyl 6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxylate has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of cancer, inflammation, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways. In inflammation research, it has been shown to reduce the production of inflammatory cytokines. In infectious disease research, it has been shown to have antibacterial and antifungal properties.